Cas no 357647-93-9 (3-(6-chloropyrazin-2-yl)propanal)

• Product Name: 3-(6-chloropyrazin-2-yl)propanal
• CAS No: 357647-93-9
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 6151161
• PubChem ID: 21919410
• Update Time: 2025-05-20

3-(6-chloropyrazin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyrazin-2-yl)propanal
• EN300-1971440
• SCHEMBL5882608
• 357647-93-9

• Inchi： 1S/C7H7ClN2O/c8-7-5-9-4-6(10-7)2-1-3-11/h3-5H,1-2H2
• InChI Key： CGTCSURQUDCCMP-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CCC=O)=N1

Computed Properties

• Exact Mass: 170.025
• Monoisotopic Mass: 170.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-(6-chloropyrazin-2-yl)propanal

Introduction to 3-(6-chloropyrazin-2-yl)propanal (CAS No. 357647-93-9) in Modern Chemical Biology

3-(6-chloropyrazin-2-yl)propanal, identified by its Chemical Abstracts Service (CAS) number 357647-93-9, is a significant compound in the realm of chemical biology and pharmaceutical research. This aldehyde derivative, featuring a chloropyrazine moiety linked to a propanal backbone, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both a reactive aldehyde group and a halogenated pyrazine ring makes it a valuable intermediate in synthesizing bioactive molecules, particularly in the development of novel therapeutic agents.

The 6-chloropyrazin-2-yl substituent is particularly noteworthy, as pyrazine derivatives are widely recognized for their role in medicinal chemistry. Pyrazines, with their nitrogen-rich heterocyclic structure, exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chlorine atom at the 6-position enhances the electrophilicity of the pyrazine ring, facilitating further functionalization and enabling the construction of more complex molecular architectures. This characteristic is highly advantageous in designing targeted ligands for receptor binding or enzyme inhibition.

3-(6-chloropyrazin-2-yl)propanal serves as a crucial building block in the synthesis of various pharmacophores. The aldehyde functionality at the 2-position of the propanal chain allows for condensation reactions with nucleophiles such as amines or hydrazines, leading to the formation of imines or hydrazones. These intermediates can be further modified to introduce additional pharmacological properties. For instance, imines derived from this compound have been explored in the synthesis of peptidomimetics, which mimic the bioactivity of natural peptides while offering improved stability and bioavailability.

Recent advancements in drug discovery have highlighted the importance of halogenated pyrazines in medicinal chemistry. The chlorine atom in 6-chloropyrazin-2-yl not only enhances reactivity but also contributes to metabolic stability, a critical factor in drug design. Studies have demonstrated that halogenated heterocycles can improve binding affinity and selectivity when incorporated into drug candidates. For example, compounds containing chloropyrazine moieties have shown promise in targeting kinases and other enzymes involved in cancer pathways. The structural flexibility provided by the propanal side chain further allows for fine-tuning of physicochemical properties such as solubility and permeability.

The synthetic utility of 3-(6-chloropyrazin-2-yl)propanal extends beyond small-molecule drug development. It has been employed in the preparation of conjugates for antibody-drug conjugates (ADCs) and other biopharmaceutical applications. By linking this compound to antibodies or other biomolecules via click chemistry or traditional coupling methods, researchers can generate novel therapeutics with enhanced specificity and efficacy. The aldehyde group facilitates amide bond formation, while the chloropyrazine moiety can be used for subsequent modifications via cross-coupling reactions.

In academic research, 3-(6-chloropyrazin-2-yl)propanal has been utilized as a scaffold for exploring novel chemical entities with potential therapeutic value. Computational modeling studies have predicted its interaction with various biological targets, providing insights into its mechanism of action. These virtual screening approaches have accelerated the identification of lead compounds that can be optimized further through experimental validation. The compound's ability to engage multiple binding sites simultaneously makes it an attractive candidate for multitargeted drug design, a strategy increasingly recognized for its potential to overcome drug resistance.

The pharmaceutical industry has also shown interest in 3-(6-chloropyrazin-2-yl)propanal due to its synthetic accessibility and commercial availability. Manufacturers specializing in fine chemicals offer high-purity batches tailored for research and development purposes. This accessibility enables researchers to focus on downstream applications without compromising on quality or yield. As demand for specialized intermediates grows, companies are investing in scalable production methods to meet the needs of academic institutions and biotech firms.

Future directions in the study of 3-(6-chloropyrazin-2-yl)propanal may include exploring its role in next-generation therapeutics such as proteolysis-targeting chimeras (PROTACs) and molecular glues. These innovative approaches leverage small molecules to modulate protein-protein interactions by inducing degradation through the ubiquitin-proteasome system. The structural features of this compound make it a promising candidate for designing PROTACs targeting disease-causing proteins that are otherwise difficult to inhibit with conventional drugs.

In conclusion,3-(6-chloropyrazin-2-yl)propanal (CAS No. 357647-93-9) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—combining an aldehyde group with a chlorinated pyrazine ring—make it an invaluable intermediate for synthesizing bioactive molecules. Recent studies highlight its utility in drug discovery, particularly for developing targeted therapies against cancers and inflammatory diseases. As research continues to uncover new applications for this compound,3-(6-chloropyrazin-2-yl)propanal is poised to remain at the forefront of medicinal chemistry innovation.